Cas no 216365-44-5 (styelsamine D)

• Product Name: styelsamine D
• CAS No: 216365-44-5
• MF: C₁₇H₁₆N₃O
• MW: 278.328443527222
• CID: 2034809
• PubChem ID: 11799701
• Update Time: 2025-04-21

styelsamine D Chemical and Physical Properties

Names and Identifiers

• styelsamine D
• 10-(2-aminoethyl)-8,14-diazatetracyclo(7.7.1.02,7.013,17)heptadeca-1(17),2,4,6,9,11,13,15-octaen-12-ol;2,2,2-trifluoroacetic acid
• 216365-44-5
• 10-(2-aminoethyl)-8,14-diazatetracyclo[7.7.1.02,7.013,17]heptadeca-1(17),2,4,6,9,11,13,15-octaen-12-ol;2,2,2-trifluoroacetic acid

• Inchi： 1S/C17H15N3O/c18-7-5-10-9-14(21)17-15-12(6-8-19-17)11-3-1-2-4-13(11)20-16(10)15/h1-4,6,8-9,20-21H,5,7,18H2/p+1
• InChI Key： SDRSIBWTLLBWIV-UHFFFAOYSA-O
• SMILES： C1(C=C(CCN)C2NC3=C(C4=CC=[NH+]C=1C=24)C=CC=C3)O

Computed Properties

• Exact Mass: 505.10723962Da
• Monoisotopic Mass: 505.10723962Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 455
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.817
• Topological Polar Surface Area: 154Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Pyrido[2,3,4-kl]acridines